Cas no 1314649-65-4 (1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile
• CAS No: 1314649-65-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6532821
• PubChem ID: 165859857
• Update Time: 2025-06-11

1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile
• 1314649-65-4
• 1-[4-(dimethylamino)phenyl]cyclobutane-1-carbonitrile
• EN300-1841336

• Inchi： 1S/C13H16N2/c1-15(2)12-6-4-11(5-7-12)13(10-14)8-3-9-13/h4-7H,3,8-9H2,1-2H3
• InChI Key： URCGGYDTLJAAAA-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27Ų

Additional information on 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile

Introduction to 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile (CAS No. 1314649-65-4)

1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1314649-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted cyclobutanes and phenyl derivatives, featuring a nitrile functional group and dimethylamino substituents on the aromatic ring. The unique structural framework of this molecule presents intriguing opportunities for its application in the development of novel therapeutic agents.

The structural composition of 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile encompasses a rigid cyclobutane core, which is conjugated with a phenyl ring bearing two dimethylamino groups at the 1 and 4 positions. The presence of the nitrile group at the 1-position introduces polarity and reactivity, making it a versatile intermediate in synthetic chemistry. This combination of structural features suggests potential applications in modulating biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In recent years, there has been growing interest in the exploration of cycloalkylamine derivatives due to their demonstrated efficacy in various pharmacological contexts. The dimethylamino group enhances basicity, which can be exploited in designing ligands for positively charged biological targets such as serotonin receptors or ion channels. Furthermore, the nitrile group serves as a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

One of the most compelling aspects of 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile is its potential as a scaffold for drug discovery. The cyclobutane ring imparts rigidity, which can improve binding affinity and selectivity when interacting with biological targets. This structural motif has been employed in several high-throughput screening campaigns to identify novel compounds with therapeutic potential. The phenyl ring, augmented by dimethylamino substituents, further enhances interactions with hydrophobic pockets in proteins, making it an attractive component in medicinal chemistry.

Recent studies have highlighted the importance of cycloalkylamine derivatives in addressing neurological disorders. For instance, analogs of this compound have been investigated for their ability to modulate serotonin receptor activity, which is relevant in conditions such as depression and anxiety. The nitrile group’s ability to engage in hydrogen bonding or participate in metal coordination further expands its utility as a pharmacophore. These properties make 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile a promising candidate for further exploration in this domain.

The synthesis of 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include cyclization reactions to form the cyclobutane ring, followed by functional group interconversions to introduce the nitrile and dimethylamino groups. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both reaction times and waste generation.

In terms of pharmacological evaluation, 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile has been subjected to preliminary testing in vitro to assess its interaction with relevant biological targets. Initial results suggest that it exhibits moderate affinity for certain serotonin receptors, indicating potential therapeutic relevance. However, further studies are necessary to fully elucidate its mechanism of action and evaluate its safety profile. These investigations will likely involve both computational modeling and experimental validation using cell-based assays.

The compound’s structural versatility also makes it an interesting candidate for exploring structure-activity relationships (SAR). By systematically modifying substituents on the phenyl ring or altering the cyclobutane core, researchers can generate libraries of derivatives with tailored properties. Such libraries are invaluable tools in drug discovery pipelines, allowing for rapid optimization of potency, selectivity, and pharmacokinetic profiles.

From a broader perspective, the development of novel heterocyclic compounds like 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile underscores the ongoing importance of innovation in medicinal chemistry. As therapeutic challenges evolve, so too must our arsenal of molecular tools. This compound exemplifies how modifications to well-established scaffolds can yield new opportunities for addressing unmet medical needs.

The future direction of research involving 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile may include its incorporation into drug-like molecules through further derivatization. For example, linking this scaffold to other pharmacophores could enhance its bioavailability or target specificity. Additionally, exploring its role in combination therapies could provide insights into synergistic effects that might improve treatment outcomes.

In conclusion, 1-4-(dimethylamino)phenylcyclobutane-1-carbonitrile (CAS No. 1314649-65-4) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—combining rigidity from the cyclobutane ring with functional groups like dimethylamino and nitrile—make it a valuable asset in pharmaceutical research. As scientific understanding advances and synthetic methodologies improve，this compound will undoubtedly continue to play a significant role in shaping future treatments.